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This technical guide provides a comprehensive overview of the origin, formation mechanisms,

and physicochemical properties of phillipsite, a common zeolite mineral found in deep-sea

sediments. While primarily a subject of geochemical and oceanographic research, the unique

crystalline structure and ion-exchange capabilities of zeolites like phillipsite offer potential,

though underexplored, applications in fields such as catalysis and adsorption, which may be of

peripheral interest to the drug development industry for applications in drug delivery or

formulation.

Executive Summary
Phillipsite is an authigenic zeolite mineral, meaning it forms in situ within deep-sea sediments

through the low-temperature alteration of volcanic material.[1][2][3][4][5][6] Its formation is a

slow process, taking place over hundreds of thousands to millions of years, and is

predominantly associated with the alteration of basaltic glass.[1] This guide will delve into the

geochemical pathways of phillipsite formation, its chemical and physical characteristics, and

the experimental methods used to study this deep-sea mineral.
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The genesis of phillipsite in the marine environment is intrinsically linked to volcanic activity

and the subsequent chemical reactions that occur on the seafloor over geological timescales.

Precursor Materials: The Volcanic Contribution
The primary precursor for the formation of phillipsite in deep-sea sediments is volcanic glass,

particularly basaltic glass, which is a major component of the oceanic crust.[1][4][5][7][8][9][10]

When molten lava from submarine volcanic eruptions comes into contact with cold seawater, it

quenches rapidly, forming an amorphous, glassy material. This basaltic glass is

thermodynamically unstable in the deep-sea environment and undergoes a process of

alteration known as palagonitization.[4][5] During palagonitization, the glass hydrates and

begins to break down, releasing key chemical constituents into the surrounding pore waters.

The Geochemical Environment of Formation
Phillipsite crystallization is favored in specific deep-sea environments characterized by:

Slow Sedimentation Rates: Phillipsite is most abundant in areas with low rates of sediment

accumulation, such as pelagic red clays, calcareous oozes, and siliceous oozes.[1][2][9][11]

Slow sedimentation allows for prolonged interaction between the volcanic glass and

seawater, providing sufficient time for the chemical reactions leading to phillipsite formation

to proceed.

Shallow Burial Depths: The formation of phillipsite typically occurs near the sediment-water

interface or at shallow burial depths within the sediment column.[1][9]

Pore Water Chemistry: The interstitial pore waters in these sediments become enriched in

silica, alumina, and alkali metals (potassium and sodium) from the dissolution of volcanic

glass. These elements are the fundamental building blocks for the aluminosilicate framework

of phillipsite.

Authigenic Crystallization Pathway
The formation of phillipsite is an authigenic process, occurring directly within the sediment.

The dissolved constituents from the altered volcanic glass reach a state of supersaturation in

the pore water, leading to the nucleation and subsequent growth of phillipsite crystals. This
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process is a type of diagenesis, which refers to the physical and chemical changes that occur

in sediments after their initial deposition.

The general chemical reaction can be conceptualized as:

Volcanic Glass + Seawater → Dissolved Si, Al, K, Na + other ions → Phillipsite

The estimated growth periods for phillipsite crystals range from 150,000 to over a million

years, with some evidence suggesting continuous growth for as long as 10 million years.[1]

Physicochemical Properties and Data
Chemical Composition
Phillipsite is a hydrated potassium, calcium, and aluminum silicate with a general chemical

formula of (Ca,Na₂,K₂)₃Al₆Si₁₀O₃₂·12H₂O.[11] The specific composition of phillipsite found in

deep-sea sediments can vary, but it is typically enriched in potassium and sodium.[1] The Si/Al

ratio in deep-sea phillipsite generally ranges from 2.44 to 2.79.[12] The composition is also

influenced by the chemistry of the parent volcanic rock.[1][6]

Property Value Reference

Chemical Formula (Ca,Na₂,K₂)₃Al₆Si₁₀O₃₂·12H₂O [11]

Si/Al Ratio 2.44 - 2.79 [12]

Dominant Cations K⁺, Na⁺ [1]

Barium Oxide (BaO) Content 0.00 - 0.73 wt% [12]

Crystallography and Physical Properties
Phillipsite crystallizes in the monoclinic system, often forming complex cruciform twins.[11]

The crystals are typically small, ranging in size from 2 to 400 micrometers.[1]
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Property Value Reference

Crystal System Monoclinic [11]

Crystal Habit
Prismatic twins or twinned

clusters
[1]

Mohs Hardness 4.5 [11]

Specific Gravity 2.2 [11]

Mean Refractive Index 1.477 - 1.486 [12]

Associated Minerals and Diagenetic Relationships
Phillipsite in deep-sea sediments is often found in association with a suite of other authigenic

and detrital minerals.

Common Mineral Associations
The most common minerals found alongside phillipsite include:

Clinoptilolite: Another common authigenic zeolite in deep-sea sediments.[1] Some research

suggests that phillipsite may be a metastable phase that can transform into the more

thermodynamically stable clinoptilolite over geological time with increased burial depth and

temperature.[7]

Smectite Clays: These are a group of clay minerals that are also common alteration products

of volcanic glass.[1]

Iron and Manganese Oxides/Hydroxides: These are frequently found as coatings on other

minerals or as micronodules within the sediment.[1]

Barite: This mineral is occasionally found in association with phillipsite.[1]

Phillipsite-Clinoptilolite Relationship
The relationship between phillipsite and clinoptilolite provides insights into the diagenetic

evolution of deep-sea sediments. Phillipsite tends to form more readily and at shallower
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depths, while clinoptilolite formation is favored in environments with higher silica activity, often

associated with the dissolution of biogenic silica (e.g., from radiolarians).[2]

Experimental Protocols for the Study of Phillipsite
The investigation of phillipsite in deep-sea sediments employs a range of analytical

techniques to determine its structure, composition, and formation environment.

Mineral Identification and Structural Analysis
X-Ray Diffraction (XRD): This is the primary technique used for the identification of

phillipsite and other crystalline minerals in sediment samples.[1] The sample is powdered

and irradiated with X-rays, and the resulting diffraction pattern is unique to the crystal

structure of the minerals present.

Morphological and Compositional Analysis
Scanning Electron Microscopy (SEM): SEM is used to visualize the morphology and texture

of phillipsite crystals and their relationship with other sediment components at high

magnification.[13][14]

Energy-Dispersive X-ray Spectroscopy (EDS/EDX): Often coupled with SEM, EDS allows for

the semi-quantitative elemental analysis of individual phillipsite crystals or other mineral

grains.[13][14]

Transmission Electron Microscopy (TEM): TEM provides even higher resolution imaging of

the crystal structure and can be used to identify very fine-grained associated minerals.[13]

[14]

Electron Probe Microanalysis (EPMA): This technique provides precise, quantitative

chemical analyses of small spots on a mineral grain, allowing for the detailed

characterization of compositional variations within and between phillipsite crystals.

Hydrothermal Synthesis Experiments
Laboratory Synthesis: To better understand the formation conditions of phillipsite,

researchers conduct hydrothermal synthesis experiments.[15][16][17] These experiments

typically involve reacting a starting material, such as volcanic ash or synthetic gels of
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appropriate composition, with alkaline solutions at elevated temperatures and pressures in a

sealed reaction vessel. The products are then analyzed using XRD and SEM to identify the

synthesized minerals and determine the optimal conditions for phillipsite crystallization.

Visualizing Phillipsite Formation and Analysis
The following diagrams illustrate the key pathways and workflows related to the study of

phillipsite in deep-sea sediments.

Precursor Materials Alteration & Dissolution

Authigenic Formation

Volcanic Eruption Basaltic GlassRapid Quenching PalagonitizationHydration & Alteration Pore Water Enrichment
(Si, Al, K, Na)

Dissolution Nucleation & GrowthSupersaturation Phillipsite

Click to download full resolution via product page

Caption: A diagram illustrating the formation pathway of phillipsite from volcanic precursors.
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Caption: A simplified workflow for the analysis of phillipsite in deep-sea sediment samples.

Conclusion
The origin of phillipsite in deep-sea sediments is a testament to the slow, yet powerful,

geochemical processes that shape the marine environment. Its formation from the alteration of

volcanic glass highlights the significant role of volcanism in controlling the mineralogy of the

seafloor. While the direct applications of deep-sea phillipsite in drug development are not

established, a thorough understanding of its formation and properties contributes to the

broader field of material science. The unique porous structure of zeolites, in general, continues

to inspire research into their potential use as molecular sieves, catalysts, and platforms for

controlled release, areas of science that can, and do, intersect with the pharmaceutical

industry. Further research into the specific properties of marine-formed phillipsite may yet

uncover novel applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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